Cas no 61359-67-9 (Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-)
61359-67-9 structure
Product Name:Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
CAS No:61359-67-9
MF:C20H15N3O9
MW:441.347805261612
CID:482453
Update Time:2024-01-30
Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
- Phenol, 2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
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- Inchi: 1S/C20H15N3O9/c24-18-5-4-11(8-16(18)22(29)30)6-12-7-14(20(26)17(9-12)23(31)32)10-13-2-1-3-15(19(13)25)21(27)28/h1-5,7-9,24-26H,6,10H2
- InChI Key: ZODZYCAPQQJNIT-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC=C(O)C([N+]([O-])=O)=C2)C=C1CC1=CC=CC([N+]([O-])=O)=C1O
Computed Properties
- Exact Mass: 441.08085
Experimental Properties
- Density: 1.581±0.06 g/cm3(Predicted)
- Boiling Point: 643.3±50.0 °C(Predicted)
- PSA: 190.11
- pka: 6.92±0.10(Predicted)
Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
61359-67-9 (Phenol,2-[(2-hydroxy-3-nitrophenyl)methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-) Related Products
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